Cas no 1153984-37-2 (3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one
• CAS No: 1153984-37-2
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 5073264
• Update Time: 2025-06-23

3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one
• 3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one

• Inchi： 1S/C8H14ClNO2/c9-4-3-8(12)10-5-1-2-7(11)6-10/h7,11H,1-6H2
• InChI Key： OFFXGGRBTFRMEU-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCCC(C1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 0.1
• Topological Polar Surface Area: 40.5

Additional information on 3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one

Professional Introduction to 3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one (CAS No. 1153984-37-2)

3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one, with the chemical identifier CAS No. 1153984-37-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a chloro substituent and a hydroxypiperidine moiety makes it a versatile intermediate for constructing more complex pharmacophores.

The compound’s structure, featuring a propanone backbone modified with a chloro group at the third carbon and a 3-hydroxypiperidine ring at the first carbon, offers multiple sites for functionalization. This structural versatility is highly valuable in medicinal chemistry, where such intermediates are often employed to explore new drug candidates. The hydroxypiperidine ring, in particular, is known for its role in enhancing binding affinity and metabolic stability in drug molecules, making it a preferred scaffold in the design of bioactive compounds.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. 3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one has been identified as a promising precursor in the synthesis of inhibitors targeting enzymes involved in inflammatory and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with these conditions.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. The hydroxypiperidine moiety is particularly relevant here, as it has been shown to interact with specific receptors and enzymes in the brain. Research has indicated that compounds containing this scaffold can modulate neurotransmitter release and receptor activity, offering a potential therapeutic approach for conditions such as Alzheimer’s disease and Parkinson’s disease. The chloro substituent further enhances the compound’s reactivity, allowing for further derivatization to fine-tune its pharmacological properties.

The synthesis of 3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of an appropriate ketone derivative with a piperidine derivative under basic conditions, followed by chlorination to introduce the chloro group. This synthetic route underscores the compound’s importance as a building block in organic synthesis and pharmaceutical research.

Recent advances in computational chemistry have also contributed to the understanding of 3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one’s behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict and optimize its pharmacological activity. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further development.

The compound’s potential extends beyond its applications in medicinal chemistry. It has also been explored as a key intermediate in materials science, particularly in the development of functional polymers and ligands for catalytic systems. The ability to incorporate such diverse structural elements into a single molecule makes it an attractive candidate for innovative applications across multiple scientific disciplines.

In conclusion, 3-Chloro-1-(3-hydroxypiperidin-1-yl)propan-1-one (CAS No. 1153984-37-2) represents a significant advancement in pharmaceutical and synthetic chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents and functional materials. As our understanding of biological pathways continues to evolve, compounds like this one will undoubtedly play a crucial role in addressing some of the most pressing challenges in medicine and materials science.